Cas no 35653-54-4 (1-Benzyl-3-phenethyl-2-thiourea)

1-Benzyl-3-phenethyl-2-thiourea is a thiourea derivative characterized by its benzyl and phenethyl substituents, which influence its chemical reactivity and potential applications. This compound is of interest in organic synthesis and medicinal chemistry due to its ability to serve as a versatile intermediate in the preparation of heterocyclic compounds and pharmacologically active molecules. Its thiourea moiety provides a reactive site for further functionalization, while the aromatic groups enhance stability and solubility in organic solvents. The compound may also exhibit utility in coordination chemistry as a ligand for metal complexes. Careful handling is advised due to potential sensitivity to moisture and light.
1-Benzyl-3-phenethyl-2-thiourea structure
35653-54-4 structure
Product Name:1-Benzyl-3-phenethyl-2-thiourea
CAS No:35653-54-4
MF:C16H18N2S
MW:270.392522335052
MDL:MFCD00060360
CID:303937
PubChem ID:2735506
Update Time:2025-06-07

1-Benzyl-3-phenethyl-2-thiourea Chemical and Physical Properties

Names and Identifiers

    • Thiourea,N-(2-phenylethyl)-N'-(phenylmethyl)-
    • 1-Benzyl-3-phenethyl-2-thiourea
    • 1-benzyl-3-(2-phenylethyl)thiourea
    • FS-5418
    • N-BENZYL-N'-PHENETHYLTHIOUREA
    • CS-0332620
    • 1-benzyl-3-phenethylthiourea
    • MFCD00060360
    • A822921
    • 35653-54-4
    • DTXSID40370759
    • Oprea1_112641
    • FT-0639270
    • AKOS003827529
    • MDL: MFCD00060360
    • Inchi: 1S/C16H18N2S/c19-16(18-13-15-9-5-2-6-10-15)17-12-11-14-7-3-1-4-8-14/h1-10H,11-13H2,(H2,17,18,19)
    • InChI Key: APEFIYZNULXWMO-UHFFFAOYSA-N
    • SMILES: S=C(NCC1C=CC=CC=1)NCCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 270.11900
  • Monoisotopic Mass: 270.119
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56.2A^2
  • XLogP3: 3.4

Experimental Properties

  • Density: 1.133
  • Melting Point: 116-117°C
  • Boiling Point: 419.7°Cat760mmHg
  • Flash Point: 207.7°C
  • Refractive Index: 1.622
  • PSA: 56.15000
  • LogP: 3.67520

1-Benzyl-3-phenethyl-2-thiourea Security Information

  • HazardClass:IRRITANT

1-Benzyl-3-phenethyl-2-thiourea Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1-Benzyl-3-phenethyl-2-thiourea Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B289120-50mg
1-Benzyl-3-phenethyl-2-thiourea
35653-54-4
50mg
$ 50.00 2022-06-07
TRC
B289120-100mg
1-Benzyl-3-phenethyl-2-thiourea
35653-54-4
100mg
$ 65.00 2022-06-07
TRC
B289120-500mg
1-Benzyl-3-phenethyl-2-thiourea
35653-54-4
500mg
$ 95.00 2022-06-07
abcr
AB149366-1 g
1-Benzyl-3-phenethyl-2-thiourea; 98%
35653-54-4
1 g
€128.10 2023-07-20
abcr
AB149366-5 g
1-Benzyl-3-phenethyl-2-thiourea; 98%
35653-54-4
5 g
€306.60 2023-07-20
Fluorochem
018231-1g
1-Benzyl-3-phenethyl-2-thiourea
35653-54-4 98%
1g
£44.00 2022-03-01
Fluorochem
018231-5g
1-Benzyl-3-phenethyl-2-thiourea
35653-54-4 98%
5g
£167.00 2022-03-01
abcr
AB149366-1g
1-Benzyl-3-phenethyl-2-thiourea, 98%; .
35653-54-4 98%
1g
€128.10 2025-04-19
abcr
AB149366-5g
1-Benzyl-3-phenethyl-2-thiourea, 98%; .
35653-54-4 98%
5g
€306.60 2025-04-19
A2B Chem LLC
AF60360-250mg
1-Benzyl-3-phenethylthiourea
35653-54-4 98%
250mg
$59.00 2024-04-20

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